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Compound of Interest

Compound Name: JHU395

Cat. No.: B10821040

This technical support center provides guidance for researchers, scientists, and drug
development professionals on handling and troubleshooting JHU395 precipitation in stock
solutions.

Frequently Asked Questions (FAQS)

Q1: What is JHU395 and what is its appearance?

JHU395 is an orally-bioavailable and plasma-stable lipophilic prodrug of the glutamine
antagonist 6-diazo-5-oxo-L-norleucine (DON).[1][2][3][4] In its pure form, it is a viscous liquid
that can range from colorless to light yellow.[1]

Q2: What are the recommended solvents for preparing JHU395 stock solutions?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-
concentration stock solutions of JHU395.[1][2] For in vivo experiments, formulations may
include co-solvents such as corn oil, PEG300, Tween-80, and saline containing SBE-3-CD.[1]

[2]
Q3: My JHU395 stock solution has precipitated. What should | do?

If you observe precipitation in your JHU395 stock solution, gentle heating and/or sonication can
be used to help redissolve the compound.[1] It is also crucial to ensure that the DMSO used is
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fresh and not hygroscopic, as absorbed moisture can significantly reduce the solubility of
JHU395.[2]

Q4: How should I store my JHU395 stock solutions to prevent precipitation?

To prevent degradation and precipitation from repeated freeze-thaw cycles, it is recommended
to aliquot your stock solution into smaller, single-use volumes.[1][2] Store these aliquots at
-80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1
month).[1][2]

Troubleshooting Guide: JHU395 Precipitation

If you are experiencing precipitation with your JHU395 stock solution, follow this
troubleshooting workflow:
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Precipitation Observed in
JHU395 Stock Solution

Is the DMSO fresh and non-hygroscopic?

Use newly opened, high-quality DMSO. Yes

: :

Apply gentle heating and/or sonication
to aid dissolution.

Is the concentration too high?

Yes

Dilute the solution to a lower concentration. No

Aliquot the clear solution into single-use vials
and store at -80°C or -20°C.

Stable Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [JHU395 Technical Support Center: Stock Solution
Troubleshooting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821040#dealing-with-jhu395-precipitation-in-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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